Cas no 1396811-27-0 (2-(benzylsulfanyl)-1-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonan-2-yl}ethan-1-one)

• Product Name: 2-(benzylsulfanyl)-1-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonan-2-yl}ethan-1-one
• CAS No: 1396811-27-0
• MF: C₁₇H₂₃NO₃S
• MW: 321.434423685074
• CID: 5957764
• PubChem ID: 71789579
• Update Time: 2024-01-14

2-(benzylsulfanyl)-1-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonan-2-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-1-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonan-2-yl}ethan-1-one
• 2-(benzylthio)-1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)ethanone
• 2-(benzylsulfanyl)-1-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl}ethan-1-one
• AKOS024539388
• 1396811-27-0
• VU0537264-1
• F6213-0166
• 2-benzylsulfanyl-1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)ethanone

• Inchi： 1S/C17H23NO3S/c1-16(2)20-12-17(13-21-16)10-18(11-17)15(19)9-22-8-14-6-4-3-5-7-14/h3-7H,8-13H2,1-2H3
• InChI Key： NJTKWXQBEINAOS-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC(N1CC2(COC(C)(C)OC2)C1)=O

Computed Properties

• Exact Mass: 321.13986477g/mol
• Monoisotopic Mass: 321.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals